N-(3-methylpyridin-2-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C10H9N3OS/c1-7-3-2-4-11-9(7)13-10(14)8-5-15-6-12-8/h2-6H,1H3,(H,11,13,14)
• InChI Key: JDHNEGONDGXLIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=CSC=N2
• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol

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